Cas no 1692162-79-0 (2-(1,4-dioxaspiro[4.5]decan-8-yl)propanoic acid)

• Product Name: 2-(1,4-dioxaspiro[4.5]decan-8-yl)propanoic acid
• CAS No: 1692162-79-0
• MF: C₁₁H₁₈O₄
• MW: 214.258224010468
• CID: 5171373
• PubChem ID: 103546341
• Update Time: 2026-03-04

2-(1,4-dioxaspiro[4.5]decan-8-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 1,4-Dioxaspiro[4.5]decane-8-acetic acid, α-methyl-
• 2-(1,4-dioxaspiro[4.5]decan-8-yl)propanoic acid

• Inchi： 1S/C11H18O4/c1-8(10(12)13)9-2-4-11(5-3-9)14-6-7-15-11/h8-9H,2-7H2,1H3,(H,12,13)
• InChI Key： VWMSZNLQLZLFGM-UHFFFAOYSA-N
• SMILES： C(C1CCC2(OCCO2)CC1)(C)C(=O)O

Additional information on 2-(1,4-dioxaspiro[4.5]decan-8-yl)propanoic acid

Introduction to 2-(1,4-dioxaspiro[4.5]decan-8-yl)propanoic acid (CAS No. 1692162-79-0)

2-(1,4-dioxaspiro[4.5]decan-8-yl)propanoic acid, identified by the CAS number 1692162-79-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of spirocyclic derivatives characterized by a unique spirocyclic core, which imparts distinct structural and functional properties. The presence of a dioxaspiro[4.5]decane moiety in its molecular structure introduces a high degree of rigidity and conformational stability, making it a promising candidate for various applications in drug design and material science.

The chemical structure of 2-(1,4-dioxaspiro[4.5]decan-8-yl)propanoic acid consists of a spirocyclic framework formed by the intersection of two heterocyclic rings—a four-membered oxygen-containing ring and a five-membered carbon-containing ring. This spirocyclic arrangement is complemented by a propanoic acid side chain at the 8-position of the dioxaspiro[4.5]decane core. Such structural motifs are often employed in medicinal chemistry due to their ability to modulate biological activity through precise steric and electronic interactions with target proteins or enzymes.

In recent years, there has been growing interest in spirocyclic compounds due to their unique pharmacophoric properties. The rigid spirocyclic core in 2-(1,4-dioxaspiro[4.5]decan-8-yl)propanoic acid offers several advantages over traditional linear or cyclic compounds. These include enhanced binding affinity, improved metabolic stability, and reduced susceptibility to enzymatic degradation. These characteristics make it an attractive scaffold for developing novel therapeutic agents.

One of the most compelling aspects of 2-(1,4-dioxaspiro[4.5]decan-8-yl)propanoic acid is its potential as a building block for more complex molecules. The spirocyclic core can serve as a versatile platform for further functionalization, allowing chemists to introduce additional pharmacophores or modify existing ones to optimize biological activity. This flexibility has been exploited in several research studies aimed at developing new drugs targeting various diseases.

Recent advancements in computational chemistry have further enhanced the utility of 2-(1,4-dioxaspiro[4.5]decan-8-yl)propanoic acid as a lead compound. Molecular modeling studies have demonstrated that the spirocyclic structure can effectively interact with biological targets through multiple binding modes, including hydrogen bonding, hydrophobic interactions, and π-stacking. These insights have guided the design of novel derivatives with improved pharmacokinetic profiles and reduced off-target effects.

The synthesis of 2-(1,4-dioxaspiro[4.5]decan-8-yl)propanoic acid represents a significant challenge due to the complexity of its spirocyclic framework. However, recent methodological advances have made it more accessible to synthetic chemists. Techniques such as transition-metal-catalyzed reactions and organometallic chemistry have been employed to construct the spirocyclic core efficiently. These developments have not only facilitated the production of 2-(1,4-dioxaspiro[4.5]decan-8-yl)propanoic acid but also paved the way for synthesizing related compounds with tailored properties.

In the realm of drug discovery, 2-(1,4-dioxaspiro[4.5]decan-8-yl)propanoic acid has shown promise as an intermediate in the development of kinase inhibitors and other enzyme-targeting agents. The rigid spirocyclic core provides a stable scaffold that can be optimized to interact with specific amino acid residues in target enzymes, thereby modulating their activity. Preliminary studies have indicated that derivatives of this compound exhibit inhibitory effects against various kinases, making them potential candidates for treating cancers and inflammatory diseases.

The versatility of 2-(1,4-dioxaspiro[4.5]decan-8-yl)propanoic acid extends beyond pharmaceutical applications. Its unique structural features make it an interesting candidate for materials science research, particularly in the development of liquid crystals and organic electronic materials. The rigid spirocyclic core can contribute to enhanced thermal stability and mechanical strength in these materials, opening up new possibilities for advanced technological applications.

Future research on 2-(1,4-dioxaspiro[4.5]decan-8-yl)propanoic acid is likely to focus on expanding its synthetic methodologies and exploring its potential in drug development further. Advances in synthetic chemistry will enable the production of more complex derivatives with improved biological activity and selectivity. Additionally, computational studies will continue to play a crucial role in understanding the molecular interactions between this compound and its biological targets.

In conclusion,2-(1,4-dioxaspiro[4.5]decan-8-yl)propanoic acid (CAS No., 1692162-79) represents a fascinating compound with significant potential in pharmaceuticals and materials science alike Its unique structural features offer numerous advantages over traditional chemical scaffolds making it an invaluable tool for researchers seeking innovative solutions in drug discovery and material design.